Cas no 866725-51-1 (2-3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide)

• Product Name: 2-3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide
• CAS No: 866725-51-1
• MF: C₂₆H₂₄N₂O₅S
• MW: 476.544165611267
• CID: 6098790
• PubChem ID: 2136704
• Update Time: 2025-06-15

2-3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide
• 1(4H)-Quinolineacetamide, 6-ethoxy-N-(2-methylphenyl)-4-oxo-3-(phenylsulfonyl)-
• F1604-0355
• 2-[6-ethoxy-4-oxo-3-(phenylsulfonyl)quinolin-1(4H)-yl]-N-(2-methylphenyl)acetamide
• 2-(6-ethoxy-4-oxo-3-(phenylsulfonyl)quinolin-1(4H)-yl)-N-(o-tolyl)acetamide
• 866725-51-1
• 2-[3-(benzenesulfonyl)-6-ethoxy-4-oxoquinolin-1-yl]-N-(2-methylphenyl)acetamide
• AKOS001822883
• 2-[3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2-methylphenyl)acetamide

• Inchi： 1S/C26H24N2O5S/c1-3-33-19-13-14-23-21(15-19)26(30)24(34(31,32)20-10-5-4-6-11-20)16-28(23)17-25(29)27-22-12-8-7-9-18(22)2/h4-16H,3,17H2,1-2H3,(H,27,29)
• InChI Key： SUAVYBKFSFPQKS-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC=C2C)=O)C2=C(C=C(OCC)C=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 476.14059304g/mol
• Monoisotopic Mass: 476.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 874
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 725.6±60.0 °C(Predicted)
• pka: 13.72±0.70(Predicted)

Additional information on 2-3-(benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide

Comprehensive Overview of 2-3-(Benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide (CAS No. 866725-51-1)

2-3-(Benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide, with the CAS No. 866725-51-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the quinoline derivative family, known for its diverse biological activities. The presence of a benzenesulfonyl group and an ethoxy moiety enhances its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its interaction with various biological targets.

In recent years, the demand for novel quinoline-based compounds has surged due to their potential therapeutic benefits. 2-3-(Benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide is no exception, as its unique structure offers opportunities for modulating enzyme activity and receptor binding. The compound's dihydroquinolin-1-yl core is a key scaffold in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and anticancer properties. This has led to increased searches for "quinoline derivatives in drug development" and "benzenesulfonyl compounds in pharmacology," reflecting the growing interest in this field.

The synthesis of CAS No. 866725-51-1 involves multi-step organic reactions, including sulfonylation and acetylation, to achieve the desired molecular framework. Its N-(2-methylphenyl)acetamide segment is particularly noteworthy, as acetamide derivatives are frequently explored for their pharmacokinetic properties. Researchers are also investigating the compound's solubility, stability, and bioavailability, which are critical factors for its potential use in formulations. Keywords like "acetamide derivatives in medicine" and "synthetic routes for quinoline compounds" are trending in academic and industrial circles, highlighting the compound's relevance.

From an industrial perspective, 2-3-(Benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide is being studied for its scalability and cost-effective production. The compound's ethoxy group plays a pivotal role in its chemical reactivity, making it a subject of interest for process optimization. Additionally, its potential as a precursor for other bioactive molecules has spurred discussions on "green chemistry approaches for quinoline synthesis" and "sustainable pharmaceutical manufacturing." These topics align with global trends toward environmentally friendly practices in chemical research.

In conclusion, 2-3-(Benzenesulfonyl)-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide (CAS No. 866725-51-1) represents a promising candidate for further exploration in drug discovery and material science. Its structural complexity and functional groups offer a wide range of applications, from therapeutics to advanced materials. As the scientific community continues to uncover its potential, searches for "quinoline-based drug candidates" and "benzenesulfonyl applications" are expected to rise, underscoring the compound's significance in modern research.